(2S)-2-Hydroxy-2-methyl-3-oxobutanoic acid
(2S)-2-Hydroxy-2-methyl-3-oxobutanoic acid
(S)-2-Acetolactate, also known as B-dyn a, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms (S)-2-Acetolactate is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-2-Acetolactate exists in all eukaryotes, ranging from yeast to humans (S)-2-Acetolactate participates in a number of enzymatic reactions. In particular, (S)-2-Acetolactate can be biosynthesized from pyruvic acid; which is catalyzed by the enzyme acetolactate synthase / acetohydroxybutanoate synthase. In addition, (S)-2-Acetolactate can be biosynthesized from pyruvic acid; which is mediated by the enzyme acetohydroxybutanoate synthase / acetolactate synthase. Outside of the human body, (S)-2-acetolactate can be found in a number of food items such as globe artichoke, durian, sweet bay, and vaccinium (blueberry, cranberry, huckleberry). This makes (S)-2-acetolactate a potential biomarker for the consumption of these food products.
(2S)-2-hydroxy-2-methyl-3-oxobutanoic acid is a 2-acetyllactic acid. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a (2S)-2-hydroxy-2-methyl-3-oxobutanoate.
(2S)-2-hydroxy-2-methyl-3-oxobutanoic acid is a 2-acetyllactic acid. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a (2S)-2-hydroxy-2-methyl-3-oxobutanoate.
Brand Name:
Vulcanchem
CAS No.:
71698-08-3
VCID:
VC0039387
InChI:
InChI=1S/C5H8O4/c1-3(6)5(2,9)4(7)8/h9H,1-2H3,(H,7,8)/t5-/m0/s1
SMILES:
CC(=O)C(C)(C(=O)O)O
Molecular Formula:
C5H8O4
Molecular Weight:
132.11 g/mol
(2S)-2-Hydroxy-2-methyl-3-oxobutanoic acid
CAS No.: 71698-08-3
Main Products
VCID: VC0039387
Molecular Formula: C5H8O4
Molecular Weight: 132.11 g/mol
CAS No. | 71698-08-3 |
---|---|
Product Name | (2S)-2-Hydroxy-2-methyl-3-oxobutanoic acid |
Molecular Formula | C5H8O4 |
Molecular Weight | 132.11 g/mol |
IUPAC Name | (2S)-2-hydroxy-2-methyl-3-oxobutanoic acid |
Standard InChI | InChI=1S/C5H8O4/c1-3(6)5(2,9)4(7)8/h9H,1-2H3,(H,7,8)/t5-/m0/s1 |
Standard InChIKey | NMDWGEGFJUBKLB-YFKPBYRVSA-N |
Isomeric SMILES | CC(=O)[C@@](C)(C(=O)O)O |
SMILES | CC(=O)C(C)(C(=O)O)O |
Canonical SMILES | CC(=O)C(C)(C(=O)O)O |
Physical Description | Solid |
Description | (S)-2-Acetolactate, also known as B-dyn a, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms (S)-2-Acetolactate is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-2-Acetolactate exists in all eukaryotes, ranging from yeast to humans (S)-2-Acetolactate participates in a number of enzymatic reactions. In particular, (S)-2-Acetolactate can be biosynthesized from pyruvic acid; which is catalyzed by the enzyme acetolactate synthase / acetohydroxybutanoate synthase. In addition, (S)-2-Acetolactate can be biosynthesized from pyruvic acid; which is mediated by the enzyme acetohydroxybutanoate synthase / acetolactate synthase. Outside of the human body, (S)-2-acetolactate can be found in a number of food items such as globe artichoke, durian, sweet bay, and vaccinium (blueberry, cranberry, huckleberry). This makes (S)-2-acetolactate a potential biomarker for the consumption of these food products. (2S)-2-hydroxy-2-methyl-3-oxobutanoic acid is a 2-acetyllactic acid. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a (2S)-2-hydroxy-2-methyl-3-oxobutanoate. |
Synonyms | Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (2S)- (9CI);(S)-α-Acetolactic Acid |
PubChem Compound | 440878 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume